Cas no 887590-10-5 (N-(cyclopropylmethyl)-4-(trifluoromethyl)aniline)

• Product Name: N-(cyclopropylmethyl)-4-(trifluoromethyl)aniline
• CAS No: 887590-10-5
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 713557
• PubChem ID: 16244378
• Update Time: 2025-04-19

N-(cyclopropylmethyl)-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(cyclopropylmethyl)-4-(trifluoromethyl)-
• Cyclopropylmethyl-(4-trifluoromethyl-phenyl)-amine
• CYCLOPROPYLMETHYL-(4-TRIFLUOROMETHYL-PHENYL)-AMINE HYDROCHLORIDE
• N-(cyclopropylmethyl)-4-(trifluoromethyl)aniline
• SB78817
• EN300-166385
• A1-07020
• cyclopropylmethyl-(4-trifluoromethyl-phenyl)-aminehydrochloride
• 887590-10-5

• MDL： MFCD09026765
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-3-5-10(6-4-9)15-7-8-1-2-8/h3-6,8,15H,1-2,7H2
• InChI Key： ZSEZTWGUKNLOFO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC1CC1)(F)F

Computed Properties

• Exact Mass: 215.09200
• Monoisotopic Mass: 251.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 12.03000
• LogP: 3.60030